N-[1-(2,5-dimethoxyphenyl)ethyl]furan-2-carboxamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C15H17NO4/c1-10(16-15(17)14-5-4-8-20-14)12-9-11(18-2)6-7-13(12)19-3/h4-10H,1-3H3,(H,16,17)
• InChI Key: DQZFUDRTAQNLPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=O)C2=CC=CO2
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

N-[1-(2,5-dimethoxyphenyl)ethyl]furan-2-carboxamide is an organic compound that belongs to the class of furan derivatives. Furan derivatives are known for their diverse biological and pharmacological properties, making them significant in medicinal chemistry

Preparation Methods

The synthesis of N-[1-(2,5-dimethoxyphenyl)ethyl]furan-2-carboxamide typically involves the reaction of 2,5-dimethoxyphenethylamine with furan-2-carboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product .

Chemical Reactions Analysis

N-[1-(2,5-dimethoxyphenyl)ethyl]furan-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the furan ring or the phenyl ring can be substituted with various nucleophiles under appropriate conditions.

Scientific Research Applications

N-[1-(2,5-dimethoxyphenyl)ethyl]furan-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential as an antimicrobial agent, exhibiting activity against both gram-positive and gram-negative bacteria.

Medicine: Due to its pharmacological properties, it is being investigated for its potential use in the treatment of various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[1-(2,5-dimethoxyphenyl)ethyl]furan-2-carboxamide involves its interaction with specific molecular targets in the body. The compound is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to the inhibition of bacterial growth, induction of apoptosis in cancer cells, or other therapeutic effects .

Comparison with Similar Compounds

N-[1-(2,5-dimethoxyphenyl)ethyl]furan-2-carboxamide can be compared with other similar compounds such as:

2,5-Dimethoxyfentanyl: A fentanyl analogue with similar structural features but different pharmacological properties.

2,5-Dimethoxyphenethylamine: A precursor in the synthesis of the compound, known for its psychoactive effects.

Furan-2-carboxylic acid: Another furan derivative with different applications in organic synthesis.

The uniqueness of this compound lies in its specific combination of the furan ring and the 2,5-dimethoxyphenethylamine moiety, which imparts distinct biological and chemical properties to the compound .